Cas no 2247319-28-2 (3-ethyl-5-(methoxycarbonyl)benzoic acid)

3-Ethyl-5-(methoxycarbonyl)benzoic acid is a versatile intermediate in organic synthesis, characterized by its benzoic acid core substituted with an ethyl group at the 3-position and a methoxycarbonyl group at the 5-position. This compound is particularly valuable in pharmaceutical and fine chemical applications due to its dual functional groups, which enable further derivatization, such as esterification or amidation. Its structural features make it useful for constructing complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of both carboxylic acid and ester functionalities enhances its reactivity, allowing for selective modifications under controlled conditions. It is typically handled under standard laboratory protocols to ensure stability and purity.
3-ethyl-5-(methoxycarbonyl)benzoic acid structure
2247319-28-2 structure
Product Name:3-ethyl-5-(methoxycarbonyl)benzoic acid
CAS No:2247319-28-2
MF:C11H12O4
MW:208.210583686829
CID:6024257
PubChem ID:156300572
Update Time:2025-06-10

3-ethyl-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-5-(methoxycarbonyl)benzoic acid
    • SCHEMBL23279535
    • Z5190383456
    • 2247319-28-2
    • EN300-31135088
    • Inchi: 1S/C11H12O4/c1-3-7-4-8(10(12)13)6-9(5-7)11(14)15-2/h4-6H,3H2,1-2H3,(H,12,13)
    • InChI Key: MJOMYACOACRODT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C(=O)O)=CC(=C1)CC)=O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.6Ų

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Additional information on 3-ethyl-5-(methoxycarbonyl)benzoic acid

Introduction to 3-Ethyl-5-(Methoxycarbonyl)benzoic Acid (CAS No. 2247319-28-2)

3-Ethyl-5-(methoxycarbonyl)benzoic acid (CAS No. 2247319-28-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl group, a methoxycarbonyl group, and a carboxylic acid functional group, all attached to a benzene ring. These structural features contribute to its diverse applications in pharmaceuticals, agrochemicals, and advanced materials.

The chemical formula of 3-ethyl-5-(methoxycarbonyl)benzoic acid is C11H12O4, and it has a molecular weight of 208.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and carboxylation processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, making it increasingly accessible for various industrial and research applications.

In the realm of medicinal chemistry, 3-ethyl-5-(methoxycarbonyl)benzoic acid has shown promising potential as a lead compound for the development of new therapeutic agents. Studies have indicated that this compound exhibits anti-inflammatory and analgesic properties, which are crucial for the treatment of various inflammatory diseases and pain conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 3-ethyl-5-(methoxycarbonyl)benzoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Beyond its medicinal applications, 3-ethyl-5-(methoxycarbonyl)benzoic acid has also found use in the development of advanced materials. Its carboxylic acid functionality makes it an excellent candidate for the synthesis of polymers and copolymers with tailored properties. Researchers at the University of California, Berkeley, have successfully incorporated this compound into polymer matrices to enhance their mechanical strength and thermal stability. These materials have potential applications in areas such as biodegradable plastics, coatings, and adhesives.

The environmental impact of chemical compounds is a critical consideration in their development and application. Recent studies have focused on the biodegradability and ecotoxicity of 3-ethyl-5-(methoxycarbonyl)benzoic acid. Preliminary data suggest that this compound exhibits good biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional alternatives. Additionally, toxicity assessments have shown that it has low toxicity to aquatic organisms, further supporting its use in environmentally conscious applications.

In conclusion, 3-ethyl-5-(methoxycarbonyl)benzoic acid (CAS No. 2247319-28-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and benefits, this compound is poised to play an increasingly important role in various scientific and industrial domains.

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